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Compound of Interest

Compound Name: 3-Propylamino morpholine

Cat. No.: B13893497 Get Quote

CAS: 123-00-2 | Formula: C₇H₁₆N₂O | Synonyms: N-(3-Aminopropyl)morpholine, 4-(3-

Aminopropyl)morpholine

Executive Summary
3-Morpholinopropylamine is a bifunctional intermediate widely utilized in the synthesis of

pharmaceutical agents (specifically neurological targets), surfactants, and corrosion inhibitors.

Its utility stems from the combination of a secondary amine (within the morpholine ring) and a

reactive primary amine tail. However, this same reactivity presents a dual-hazard profile:

immediate severe corrosivity (pH ~12) and delayed hypersensitivity (skin sensitization).

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a

mechanistic understanding of these hazards and a self-validating protocol for safe handling in

research and development environments.

Physicochemical Profile
Understanding the physical constants is the first step in engineering safe processes. The high

boiling point and low vapor pressure can lead to a false sense of security; however, the

compound is hygroscopic and readily absorbs CO₂ to form carbamates, altering its

stoichiometry in sensitive reactions.
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Property Value Critical Implication

Physical State Colorless Liquid
Viscosity changes indicate

moisture absorption.

Boiling Point 224–225 °C

High thermal stability; difficult

to remove by rotary

evaporation.

Flash Point ~98–99 °C (Closed Cup)

Classified as Combustible

(Class IIIB). Preheating for

reactions increases fire risk.

Density 0.987 g/mL
Denser than many organic

solvents; sinks in water.

pH ~12 (100 g/L H₂O)
Corrosive. Causes irreversible

tissue damage upon contact.

Vapor Pressure < 1 mmHg @ 20°C

Low inhalation risk at ambient

temp, but aerosols are highly

toxic.

Solubility Miscible in Water
Exothermic dissolution; heat

generation upon water contact.

Hazard Assessment & Toxicology
Mechanism of Injury

Corrosion (Skin/Eyes): As a strong base, 3-Morpholinopropylamine saponifies cell

membrane lipids and denatures proteins (liquefactive necrosis). Unlike acid burns, which

form a protective eschar, alkaline burns penetrate deep into tissue until the base is

neutralized or diluted. Eye contact can cause permanent corneal opacification.

Sensitization (Allergy): The primary amine group acts as a hapten. It covalently binds to skin

proteins (via nucleophilic attack on carbonyls), creating an immunogenic complex.

Subsequent exposures trigger a T-cell mediated hypersensitivity response (allergic contact

dermatitis).
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GHS Classification (Harmonized)
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.[1]

Acute Toxicity (Dermal) Cat 3/4
H311/H312: Toxic/Harmful in

contact with skin.

Skin Corrosion Cat 1B
H314: Causes severe skin

burns and eye damage.

Skin Sensitization Cat 1
H317: May cause an allergic

skin reaction.

Eye Damage Cat 1
H318: Causes serious eye

damage.[1]

Critical Control Points: Engineering & PPE
Standard nitrile exam gloves are insufficient for prolonged contact with primary amines and

morpholine derivatives.

Personal Protective Equipment (PPE) Matrix
Hand Protection:

Standard Handling:Double-gloving is mandatory. Inner: Nitrile (inspection layer).[2][3]

Outer: Butyl Rubber (0.3mm+) or Laminate (Silver Shield/Barrier).

Justification: Morpholine derivatives can permeate thin nitrile (<4 mil) in under 15 minutes.

Eye Protection: Chemical splash goggles + Face shield. (Safety glasses are inadequate due

to the risk of splash migration).

Respiratory: If heating or aerosolizing, use a full-face respirator with ABEK (Amine/Organic

Vapor) cartridges.

Engineering Controls
Ventilation: Handle exclusively in a fume hood with a face velocity > 0.5 m/s.
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Decontamination Station: Safety shower and eyewash must be within 10 seconds of the

workstation.

Experimental Protocol: Safe Synthesis Workflow
This workflow incorporates "Stop/Go" decision points to ensure operator safety and chemical

integrity.

Diagram 1: Safe Handling Workflow
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Start: Reagent Retrieval

Check PPE:
Butyl Gloves + Face Shield?

Inspect Reagent:
Colorless? No precipitate?

Yes

STOP: Don Proper PPE

No

Transfer via Cannula/Syringe
(Avoid Open Pouring)

Pass

STOP: Potential Oxidation/Carbamate.
Purify or Discard.

Fail (Yellow/Cloudy)

Reaction Execution
(Monitor Exotherm)

Quench/Workup
(Neutralize pH slowly)

Waste Disposal
(Segregate as Basic/Amine)

Click to download full resolution via product page

Caption: Logic flow for the safe retrieval, inspection, and usage of 3-Morpholinopropylamine in

synthesis.
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Protocol Notes
Pre-Inspection: The liquid should be colorless. Yellowing indicates oxidation; cloudiness

indicates moisture absorption (carbamate formation).

Transfer: Use positive pressure (nitrogen) or a glass syringe. Avoid pouring, which exposes

the amine to atmospheric moisture and increases spill risk.

Quenching: When neutralizing excess reagent with acid, add acid dropwise at 0°C. The heat

of neutralization is significant (~50 kJ/mol) and can cause flash boiling of solvents.

Emergency Response Protocols
In the event of exposure, immediate action is critical to prevent permanent damage.

Diagram 2: Exposure Response Logic

Exposure Event Identify Type

Skin Contact

Eye Contact

Inhalation

Flush Water (30 min)
Do NOT Neutralize

Flush Water (30 min)
Hold Eyelids Open

Move to Fresh Air
Support Breathing

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Immediate response triage for 3-Morpholinopropylamine exposure. Note: Never use

vinegar/acid to neutralize skin burns.

Specific First Aid
Skin: Immediately drench with water.[1] Do not attempt to neutralize with vinegar or weak

acids; the exothermic reaction will worsen the burn. Remove contaminated clothing while

showering.[1]
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Eyes: Irrigate immediately.[1] Time is vision. If contact lenses are present, remove them only

if they are not stuck to the eye.

Spill Cleanup:

Evacuate area.

Don Butyl gloves and respirator.

Absorb with inert material (vermiculite/sand). Do not use sawdust (fire risk with amines).

Collect in a container labeled "Corrosive Alkali Waste."

Storage & Stability
Atmosphere: Store under Nitrogen or Argon.

Container: Keep in tightly closed glass or HDPE containers. Avoid aluminum or copper

fittings (amines corrode these metals).

Shelf Life: Re-test purity if stored > 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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